Cas no 155884-25-6 (4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, methyl ester
• CAS No: 155884-25-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1332140
• PubChem ID: 15777989
• Update Time: 2025-04-20

4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, methyl ester
• 155884-25-6
• SCHEMBL12377784
• Methyl 2-ethyl-5-methyl-4-oxazolecarboxylate
• DTXSID401258351

• Inchi： 1S/C8H11NO3/c1-4-6-9-7(5(2)12-6)8(10)11-3/h4H2,1-3H3
• InChI Key： GMJOOGFKIBWZPW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)N=C1CC

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33